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Introduction
Phenyltrimethylammonium chloride (PTMAC) is a quaternary ammonium salt that has been

identified as a corrosion inhibitor for steel.[1][2] Its molecular structure, featuring a positively

charged quaternary nitrogen atom and a hydrophobic phenyl group, allows it to adsorb onto the

metal surface, forming a protective barrier against corrosive agents. This document provides

detailed application notes and experimental protocols for evaluating the efficacy of PTMAC as

a corrosion inhibitor for steel, particularly in acidic environments.

While direct and extensive research on Phenyltrimethylammonium chloride for this specific

application is limited, data from a closely related ionic liquid, phenyltrimethylammonium

tetrachloroaluminate ([PTMA]⁺[AlCl₄]⁻), offers valuable insights into its potential performance

and mechanism.[3] The shared phenyltrimethylammonium cation suggests analogous inhibitive

properties.
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Property Value

Chemical Formula C₉H₁₄ClN[1]

Molecular Weight 171.67 g/mol [4]

Appearance White crystalline powder[1]

Melting Point 246-248 °C[4]

Solubility 333 g/L in water[4]

CAS Number 138-24-9[4]

Quantitative Data: Corrosion Inhibition Efficiency
The following data is derived from studies on phenyltrimethylammonium tetrachloroaluminate, a

compound containing the same active cation as PTMAC, and is presented here as a strong

analogue for its potential performance.[3]

Table 1: Inhibition Efficiency of Phenyltrimethylammonium Cation in 1 N HCl[3]

Inhibitor Concentration (mM) Inhibition Efficiency (%)

0.1 75

0.3 82

0.5 88

1.0 93

1.3 96

Data obtained from electrochemical measurements on carbon steel in 1 N HCl.[3]

Experimental Protocols
Detailed methodologies for evaluating the corrosion inhibition properties of

Phenyltrimethylammonium chloride are provided below. These are standard techniques in

the field of corrosion science.
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Weight Loss Method
This gravimetric method provides a straightforward determination of the average corrosion rate.

Materials:

Steel coupons of known dimensions and composition

Corrosive medium (e.g., 1 M HCl)

Phenyltrimethylammonium chloride

Acetone

Deionized water

Analytical balance (±0.1 mg)

Water bath or thermostat

Procedure:

Coupon Preparation: Mechanically polish the steel coupons with progressively finer grades

of emery paper, rinse with deionized water, degrease with acetone, and dry.

Initial Weighing: Accurately weigh the prepared coupons using an analytical balance.

Inhibitor Solution Preparation: Prepare solutions of the corrosive medium containing various

concentrations of Phenyltrimethylammonium chloride. A blank solution without the

inhibitor should also be prepared.

Immersion: Immerse the weighed coupons in the respective test solutions for a

predetermined period (e.g., 6, 12, 24 hours) at a constant temperature.

Cleaning: After the immersion period, remove the coupons, rinse with deionized water, and

clean with a suitable solution (e.g., a solution containing HCl and a cleaning inhibitor) to

remove corrosion products.
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Final Weighing: Rinse the cleaned coupons with deionized water, dry thoroughly with

acetone, and reweigh.

Calculations:

Corrosion Rate (CR): CR (mm/year) = (87.6 × ΔW) / (D × A × T) where:

ΔW = Weight loss (mg)

D = Density of the steel (g/cm³)

A = Surface area of the coupon (cm²)

T = Immersion time (hours)

Inhibition Efficiency (IE%): IE% = [(CR₀ - CRᵢ) / CR₀] × 100 where:

CR₀ = Corrosion rate in the absence of the inhibitor

CRᵢ = Corrosion rate in the presence of the inhibitor

Potentiodynamic Polarization
This electrochemical technique provides insights into the kinetics of the anodic and cathodic

corrosion reactions.

Apparatus:

Potentiostat/Galvanostat

Three-electrode electrochemical cell:

Working Electrode (WE): Steel sample

Reference Electrode (RE): Saturated Calomel Electrode (SCE) or Ag/AgCl

Counter Electrode (CE): Platinum or graphite rod

Corrosive medium with and without inhibitor
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Procedure:

Electrode Preparation: Prepare the steel working electrode by embedding it in a resin mount,

leaving a known surface area exposed. Polish the exposed surface as described in the

weight loss method.

Cell Setup: Assemble the three-electrode cell with the prepared working electrode, reference

electrode, and counter electrode in the test solution.

Open Circuit Potential (OCP): Allow the system to stabilize by monitoring the OCP for a

period (e.g., 30-60 minutes) until a steady state is reached.

Polarization Scan: Apply a potential scan, typically from -250 mV to +250 mV relative to the

OCP, at a slow scan rate (e.g., 0.5-1 mV/s).

Data Analysis:

Plot the logarithmic current density versus potential (Tafel plot).

Extrapolate the linear portions of the anodic and cathodic branches of the Tafel plot back

to the corrosion potential (Ecorr) to determine the corrosion current density (icorr).

Calculate the Inhibition Efficiency (IE%): IE% = [(icorr₀ - icorrᵢ) / icorr₀] × 100 where:

icorr₀ = Corrosion current density in the absence of the inhibitor

icorrᵢ = Corrosion current density in the presence of the inhibitor

Electrochemical Impedance Spectroscopy (EIS)
EIS is a non-destructive technique that provides information about the corrosion process and

the properties of the protective film formed by the inhibitor.

Apparatus:

Potentiostat/Galvanostat with a frequency response analyzer

Three-electrode electrochemical cell (same as for potentiodynamic polarization)
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Procedure:

Cell Setup and Stabilization: Prepare and set up the electrochemical cell as described for the

potentiodynamic polarization method and allow the OCP to stabilize.

Impedance Measurement: Apply a small amplitude AC sinusoidal voltage signal (e.g., 10

mV) over a wide frequency range (e.g., 100 kHz to 10 mHz) at the OCP.

Data Analysis:

Plot the impedance data as a Nyquist plot (-Z'' vs. Z') and Bode plots (|Z| vs. frequency

and phase angle vs. frequency).

Model the data using an appropriate equivalent electrical circuit to determine parameters

such as the charge transfer resistance (Rct) and the double-layer capacitance (Cdl).

Calculate the Inhibition Efficiency (IE%): IE% = [(Rctᵢ - Rct₀) / Rctᵢ] × 100 where:

Rct₀ = Charge transfer resistance in the absence of the inhibitor

Rctᵢ = Charge transfer resistance in the presence of the inhibitor
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Caption: Experimental workflow for evaluating corrosion inhibitors.

Proposed Inhibition Mechanism
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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